Cas no 74051-20-0 (Benzeneethanamine, a-ethyl-3-(trifluoromethyl)-)
74051-20-0 structure
Product Name:Benzeneethanamine, a-ethyl-3-(trifluoromethyl)-
CAS No:74051-20-0
MF:C11H14F3N
MW:217.230773448944
CID:564235
PubChem ID:130837
Update Time:2023-10-31
Benzeneethanamine, a-ethyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, a-ethyl-3-(trifluoromethyl)-
- 1-[3-(Trifluoromethyl)phenyl]-2-butanamine
- alpha-ethylnorfenfluramine
- N14541
- 74051-20-0
- LS-103516
- alpha-Ethyl-m-trifluoromethylphenethylamine
- 1-(3-TRIFLUOROMETHYL-PHENYL)-2-BUTANAMINE
- Phenethylamine, alpha-ethyl-m-trifluoromethyl-
- PGSHQQWAARQLIC-UHFFFAOYSA-N
- alpha-Ethyl-3-(trifluoromethyl)benzeneethanamine
- DTXSID60995483
- 1-[3-(trifluoromethyl)phenyl]butan-2-amine
- Benzeneethanamine, .alpha.-ethyl-3-(trifluoromethyl)-
-
- Inchi: 1S/C11H14F3N/c1-2-10(15)7-8-4-3-5-9(6-8)11(12,13)14/h3-6,10H,2,7,15H2,1H3
- InChI Key: PGSHQQWAARQLIC-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC(CC)N)(F)F
Computed Properties
- Exact Mass: 217.10783394g/mol
- Monoisotopic Mass: 217.10783394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.126
- Boiling Point: 235.1°C at 760 mmHg
- Flash Point: 99.3°C
- Refractive Index: 1.467
Benzeneethanamine, a-ethyl-3-(trifluoromethyl)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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